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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane
CAS No.: 71617-17-9
Cat. No.: B12650064
Get Quote
. J

Part 1: Chemical Logic & Mechanism

1,1-Bis(allyloxy)octane is a hydrophobic, acyclic acetal derived from octanal and allyl alcohol.
In controlled release applications, it serves two distinct functions depending on the formulation
strategy:

o Pro-fragrance/Pro-volatile: As a small molecule, it releases octanal (a citrus/fatty fragrance)
upon acid hydrolysis.

 Sacrificial Crosslinker: In polymer networks, the terminal allyl groups are polymerized into
the backbone. The central acetal linkage remains intact at neutral pH but hydrolyzes in acidic
environments (pH < 6.0), triggering network disassembly and payload release.

The Safety Distinction (Critical for Pharma)

A common misconception is that degrading allyl-based crosslinkers releases toxic allyl alcohol.

» Small Molecule Hydrolysis: Releases Octanal + Allyl Alcohol (Toxic). Suitable only for non-
biological applications (e.g., coatings).
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o Polymerized Network Hydrolysis: The allyl groups are consumed during polymerization
(converted to saturated thioethers or alkyl chains). Hydrolysis releases Octanal + Polymer-
bound Hydroxyl groups. Suitable for drug delivery.[1][2]

Mechanism of Action

The acetal linkage is stable at physiological pH (7.4) but undergoes proton-catalyzed hydrolysis
in acidic microenvironments (e.g., tumor extracellular space, endosomes, or inflamed tissue).

Degradation Products:
1. Octanal (Hydrophobic Oil)
2. Polymer-OH Fragments
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Caption: Acid-catalyzed hydrolysis pathway of the polymerized 1,1-bis(allyloxy)octane
crosslinker. Note that the "Allyl" groups are part of the polymer chain (R) in this state.

Part 2: Synthesis Protocol (The Crosslinker)

Objective: Synthesize high-purity 1,1-bis(allyloxy)octane free of hemiacetals.

Materials
e Octanal (99%)

Allyl Alcohol (Anhydrous, >99%)

p-Toluenesulfonic acid (p-TSA) (Catalyst)

Cyclohexane or Benzene (Azeotropic solvent)

Sodium Bicarbonate (Neutralization)

Step-by-Step Procedure

» Stoichiometry: In a round-bottom flask equipped with a magnetic stir bar, combine Octanal
(1.0 eqg) and Allyl Alcohol (2.5 eq). The excess alcohol drives the equilibrium toward the
acetal.
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e Solvent & Catalyst: Add Cyclohexane (approx. 2 mL per mmol of aldehyde) and p-TSA (0.5
mol%).

» Dehydration: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux
(approx. 81°C for cyclohexane).

e Monitoring: Reflux until the theoretical amount of water has separated in the trap (typically 3—
5 hours).

e Neutralization: Cool to room temperature. Add solid Sodium Bicarbonate (2 eq relative to p-
TSA) and stir for 30 minutes to quench the acid. Crucial: Failure to neutralize completely will
cause the acetal to revert during distillation.

« Purification: Filter off the solids. Remove solvent under reduced pressure.[3]

« Distillation: Perform fractional vacuum distillation. 1,1-bis(allyloxy)octane is a high-boiling
oil. Collect the fraction matching the boiling point (approx. 110-120°C at 10 mmHg, verify
with literature).

« Storage: Store over activated molecular sieves (3A) containing 1% triethylamine to prevent
autohydrolysis.

Part 3: Nanogel Fabrication (Thiol-Ene
Photopolymerization)

Rationale: Allyl groups react sluggishly with acrylates in radical polymerization. A Thiol-Ene
step-growth mechanism is superior for this crosslinker, yielding homogenous networks with
high conversion rates.

Formulation Components
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Component Role Specific Choice
Monomer A Hydrophilic Backbone 4-Arm PEG-Thiol (Mn 2000)
Monomer B Acid-Labile Crosslinker 1,1-Bis(allyloxy)octane

LAP (Lithium phenyl-2,4,6-
trimethylbenzoylphosphinate)

Photoinitiator Radical Source

Doxorubicin (Hydrophobic) or

Payload Model Drug
FITC-Dextran

Experimental Workflow

» Stoichiometry Calculation: Calculate molar equivalents to ensure a 1:1 ratio of Thiol groups
to Allyl groups.

o Note: Since the crosslinker is hydrophobic and PEG-Thiol is hydrophilic, a cosolvent or

surfactant is required.
e Emulsion Preparation (O/W):

o Oil Phase: Dissolve 1,1-Bis(allyloxy)octane and the hydrophobic drug (e.g., Doxorubicin)
in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate.

o Agueous Phase: Dissolve 4-Arm PEG-Thiol and LAP (0.5 wt%) in PBS (pH 7.4).
e Miniemulsification:
o Mix phases under high-shear stirring.

o Sonicate (Probe sonicator, 40% amplitude) for 2 minutes on ice to create a stable
miniemulsion (droplet size ~100-200 nm).

e Crosslinking (Photopolymerization):

o Irradiate the emulsion with UV light (365 nm, 10 mW/cm?) for 10 minutes.
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o Mechanism:[2][3][4][5][6][7][8] Thiyl radicals attack the allyl double bonds, forming stable
thioether linkages and locking the acetal into the network core.

 Purification:
o Evaporate the organic solvent (DCM).
o Dialyze against PBS (pH 7.4) using a 10 kDa MWCO membrane for 24 hours to remove

unreacted molecules.
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Caption: Fabrication of pH-responsive nanogels via Thiol-Ene miniemulsion polymerization.
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Part 4: Degradation & Release Protocols
Protocol A: Hydrolysis Kinetics (NMR)

Purpose: Determine the half-life (

) of the crosslinker at different pH levels.

Dissolve 10 mg of 1,1-Bis(allyloxy)octane in 0.6 mL of deuterated acetonitrile (
).
Add 0.2 mL of deuterated buffer (

adjusted with

to pH 5.0 and pH 7.4).

Data Acquisition: Acquire

-NMR spectra every 5 minutes for 2 hours.

Analysis: Monitor the disappearance of the acetal proton (triplet at ~4.5-5.0 ppm) and the
appearance of the aldehyde proton (triplet at ~9.7 ppm).

Plot:

vs. time. The slope is

Protocol B: In Vitro Drug Release

Setup: Aliquot purified drug-loaded nanogels (1 mg/mL) into dialysis buttons (3.5 kDa
MWCO).

Incubation: Submerge buttons in release media:

o Condition A: PBS (pH 7.[2]4) — Simulates blood stream.

o Condition B: Acetate Buffer (pH 5.0) — Simulates endosome.
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o Sampling: At defined time points (0.5, 1, 2, 4, 8, 24 h), remove the external buffer and
replace with fresh media.

e Quantification: Measure drug concentration in the buffer using Fluorescence Spectroscopy
(for Dox/FITC) or HPLC.

o Expectation: <10% release at pH 7.4 over 24h; >80% release at pH 5.0 within 4-6 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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